N-Cyclopropyl vs N-Methyl Substitution: Impact on Metabolic Stability (Class-Level Inference)
The N-cyclopropyl substituent is documented in the medicinal chemistry literature to confer greater resistance to CYP450-mediated N-dealkylation compared to N-ethyl and N-isopropyl groups, a phenomenon attributed to the increased bond dissociation energy of the cyclopropyl C—N bond and steric shielding of the α-carbon [1][2]. In the context of the target compound, the N-cyclopropyl group replaces the N-methyl group found in the closest catalogued analog, 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-6-oxopiperidine-3-carboxamide (CAS 1955560-90-3, MW 236.27 g·mol⁻¹) . While direct head-to-head microsomal stability data for this exact pair have not been published, the established structure–metabolism relationship for N-cyclopropyl vs N-alkyl piperidines permits the class-level inference that the target compound will exhibit attenuated first-pass oxidative metabolism relative to its N-methyl counterpart.
| Evidence Dimension | Predicted metabolic stability (resistance to CYP450-mediated N-dealkylation) |
|---|---|
| Target Compound Data | N-Cyclopropyl substituent; cyclopropyl clogP ≈ 1.2 |
| Comparator Or Baseline | N-Methyl analog (CAS 1955560-90-3); methyl clogP contribution ≈ 0.5 lower |
| Quantified Difference | Qualitative: N-cyclopropyl generally increases metabolic half-life relative to N-methyl in hepatic microsome assays, but exact fold-change is compound-dependent and not measured for this scaffold. |
| Conditions | Class-level evidence: Literature precedent for N-cyclopropyl vs N-alkyl piperidines in human liver microsome assays [1][2]. |
Why This Matters
For procurement decisions in drug discovery programs, the N-cyclopropyl analog offers a built-in metabolic stability advantage that can reduce the need for downstream structural re-engineering, saving synthesis and screening resources.
- [1] Iris Biotech GmbH. Cyclopropyl Modification in Drug Development. Published online 24 February 2021. View Source
- [2] Talele TT. The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. J Med Chem. 2016;59(19):8712-8756. doi:10.1021/acs.jmedchem.6b00472. View Source
